![molecular formula C13H13NO8 B2526525 Tetramethyl pyridine-2,3,5,6-tetracarboxylate CAS No. 14660-47-0](/img/structure/B2526525.png)
Tetramethyl pyridine-2,3,5,6-tetracarboxylate
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Description
Tetramethyl pyridine-2,3,5,6-tetracarboxylate is a useful research compound. Its molecular formula is C13H13NO8 and its molecular weight is 311.246. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Catalysis
Tetramethyl pyridine-2,3,5,6-tetracarboxylate plays a crucial role in organic synthesis, particularly in the [4+2] annulation reactions and synthesis of highly functionalized compounds. For instance, it acts as a 1,4-dipole synthon in annulation reactions with N-tosylimines, facilitated by organic phosphine catalysts, leading to the formation of ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with complete regioselectivity and excellent yields. This methodology demonstrates the compound's utility in constructing complex molecular architectures efficiently (Xue-Feng Zhu et al., 2003).
Coordination Polymers and Material Science
The structurally related compound, pyridine-2,3,5,6-tetracarboxylate, has been utilized to construct coordination polymers with fascinating properties. A study highlights the use of this motif to develop d(10) coordination polymers exhibiting improved catalytic activity and photoluminescence properties, indicating its potential in materials science and catalysis (Huarui Wang et al., 2016). Moreover, coordination chemistry involving ligands derived from pyridine and its carboxylate analogs has been explored for the synthesis of luminescent lanthanide compounds and iron complexes, showcasing their versatility in creating functional materials with potential applications in sensing and electronics (M. Halcrow, 2005).
Supramolecular Chemistry
Research into the reactivity of pyridine carboxylate derivatives towards metal salts under various conditions has led to the formation of diverse coordination polymers and networks. These studies demonstrate the ability of this compound-related compounds to participate in the construction of metal-organic frameworks (MOFs) with intricate structures and properties, contributing to advancements in supramolecular chemistry and materials science (S. Ghosh et al., 2004).
Photophysical Properties and Sensing
The exploration of photophysical properties and the synthesis of coordination polymers based on pyridine carboxylates have led to the development of materials with significant potential in sensing, light-emitting devices, and catalysis. These materials exhibit unique properties, such as photoluminescence, which can be tuned for specific applications, further underscoring the importance of this compound and its derivatives in scientific research (Huarui Wang et al., 2016).
Properties
IUPAC Name |
tetramethyl pyridine-2,3,5,6-tetracarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO8/c1-19-10(15)6-5-7(11(16)20-2)9(13(18)22-4)14-8(6)12(17)21-3/h5H,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRNKWNJKUPKZOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(N=C1C(=O)OC)C(=O)OC)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.